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Compound of Interest

Compound Name: Psychosine-d5

Cat. No.: B15540952

Get Quote

For Immediate Release

This technical guide provides an in-depth comparison of Psychosine and its deuterated

isotopologue, Psychosine-d5. Tailored for researchers, scientists, and professionals in drug

development, this document outlines the fundamental differences, presents key quantitative

data, details experimental protocols for their use, and visualizes associated signaling

pathways.

Core Differences and Physicochemical Properties
Psychosine is a cytotoxic lysosphingolipid that accumulates in individuals with Krabbe disease,

a rare, inherited neurodegenerative disorder. Its deuterated counterpart, Psychosine-d5,

serves as a critical internal standard for the accurate quantification of psychosine in biological

samples using mass spectrometry. The primary distinction lies in the substitution of five

hydrogen atoms with deuterium atoms in Psychosine-d5. This isotopic labeling results in a

higher molecular weight while maintaining nearly identical chemical properties to endogenous

psychosine.

Below is a summary of their key physicochemical properties:
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Property Psychosine Psychosine-d5

Molecular Formula C₂₄H₄₇NO₇[1][2][3] C₂₄H₄₂D₅NO₇[4]

Molecular Weight 461.63 g/mol [1][2][3][5] 466.66 g/mol [4][6]

Physical State Solid[1] -

pKa (amine group) 7.18 ± 0.05[7] -

Primary Application

Biomarker for Krabbe

disease[8][9], cytotoxic lipid in

research[8][9]

Internal standard for mass

spectrometry[4][10]

Experimental Protocol: Quantification of
Psychosine in Dried Blood Spots using LC-MS/MS
The quantification of psychosine is crucial for the diagnosis and monitoring of Krabbe disease.

The following protocol outlines a common method using liquid chromatography-tandem mass

spectrometry (LC-MS/MS) with Psychosine-d5 as an internal standard.

Objective: To accurately measure the concentration of psychosine in dried blood spot (DBS)

samples.

Materials:

Dried blood spot punches (3-mm)

Methanol

Psychosine-d5 internal standard solution (e.g., 1 nM in methanol)

Waters TQS-MS/MS instrument (or equivalent)

Hydrophilic Interaction Liquid Chromatography (HILIC) column

Methodology:

Sample Preparation:
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A 3-mm punch from a dried blood spot is placed into a well of a microtiter plate.

The psychosine is extracted from the DBS punch by adding a specific volume of methanol

containing the Psychosine-d5 internal standard[11].

The plate is sealed and incubated to allow for complete extraction.

Following incubation, the extract is transferred to a new plate for analysis.

Liquid Chromatography:

The extracted sample is injected into a liquid chromatography system equipped with a

HILIC column.

A gradient elution is employed to separate psychosine and its structural isomers, such as

glucosylsphingosine[12].

Tandem Mass Spectrometry:

The eluent from the LC system is introduced into a tandem mass spectrometer operating

in the positive ion mode.

Multiple Reaction Monitoring (MRM) is used to detect and quantify psychosine and

Psychosine-d5. Specific precursor-to-product ion transitions are monitored for each

analyte. For example, a common transition for psychosine is m/z 462.3 → 282.3[12].

Data Analysis:

The concentration of psychosine in the sample is determined by calculating the ratio of the

peak area of endogenous psychosine to the peak area of the Psychosine-d5 internal

standard.

A calibration curve is generated using known concentrations of psychosine to ensure

accurate quantification.
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Experimental workflow for psychosine quantification.

Signaling Pathways Modulated by Psychosine
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Psychosine is a bioactive lipid that can influence several cellular signaling pathways,

contributing to its cytotoxicity and the pathology of Krabbe disease.

Inhibition of Protein Kinase C (PKC)
Psychosine is a known inhibitor of Protein Kinase C (PKC), a family of enzymes crucial for

various cellular processes. Evidence suggests that psychosine alters the lipid environment of

cellular membranes, which in turn inhibits the translocation of activated PKC to the membrane,

a necessary step for its function[13][14]. This disruption of PKC signaling can have widespread

downstream effects on cell proliferation, differentiation, and apoptosis.
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Psychosine's inhibition of PKC signaling.

Modulation of Inflammatory Signaling
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Psychosine can potentiate inflammatory responses. In astrocytes, it has been shown to

enhance the lipopolysaccharide (LPS)-induced production of pro-inflammatory cytokines. This,

in turn, can lead to the increased expression of inducible nitric oxide synthase (iNOS) through

the nuclear translocation of transcription factors like AP-1 and C/EBP, without directly affecting

the NF-κB pathway in this context[15].
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Psychosine's role in inflammatory signaling.

Interaction with G Protein-Coupled Receptor TDAG8
Psychosine has been identified as a ligand for the T cell death-associated gene 8 (TDAG8), an

orphan G protein-coupled receptor[16]. Activation of TDAG8 by psychosine can lead to the

inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.

However, it is important to note that some studies have contested whether psychosine is a
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direct ligand for TDAG8, suggesting its effects may be independent of this receptor in certain

cell types[17]. Further research is needed to fully elucidate this interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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